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Compound of Interest

Compound Name: 6-Bromo-2-methyl-3-nitropyridine

Cat. No.: B021949

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the proper handling and storage of 6-Bromo-2-methyl-3-
nitropyridine.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 6-Bromo-2-methyl-3-nitropyridine?

Al: 6-Bromo-2-methyl-3-nitropyridine is a hazardous substance that requires careful
handling. The primary hazards include:

o Toxicity: It is toxic if swallowed and can be fatal if it comes into contact with the skin.[1]
e [Irritation: It causes serious eye and skin irritation.[1][2]

» Respiratory Issues: The compound may cause respiratory irritation.[1][2]

Q2: What are the recommended storage conditions for this compound?

A2: Proper storage is crucial to maintain the integrity and stability of 6-Bromo-2-methyl-3-
nitropyridine. It should be stored in a tightly closed container in a dry, cool, and well-ventilated
area.[2][3] This compound is also noted to be hygroscopic, meaning it can absorb moisture
from the air, so a dry environment is critical.[1]

Q3: What personal protective equipment (PPE) is necessary when working with this chemical?
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A3: To ensure personal safety, the following PPE is mandatory:
e Gloves: Wear chemical-impermeable gloves that have been inspected before use.[3]

» Eye Protection: Use safety glasses or goggles that are tested and approved under
government standards such as NIOSH (US) or EN 166 (EU).[1]

o Protective Clothing: Fire/flame resistant and impervious clothing should be worn.[3]

o Respiratory Protection: If dust is generated or exposure limits are exceeded, a full-face
respirator is required.[1][3]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Compound has changed color

or appears clumpy.

The compound may have
absorbed moisture due to its
hygroscopic nature or
degraded due to improper

storage.[1]

Discard the reagent as its
purity may be compromised.
Ensure storage containers are
always tightly sealed and
stored in a desiccator if

necessary.

Inconsistent experimental

results.

This could be due to impurities
in the compound, which may
have formed during storage or
from exposure to

incompatibilities.

Verify the purity of the
compound using an
appropriate analytical method
(e.g., HPLC, NMR). Review
the list of incompatible
materials to ensure no cross-

contamination has occurred.

Skin or eye irritation after

handling.

Accidental contact with the
compound due to inadequate

PPE or handling procedures.

[1](2]

Immediately follow first aid
procedures. For skin contact,
wash thoroughly with soap and
water and remove
contaminated clothing.[3] For
eye contact, rinse with pure
water for at least 15 minutes.

[3] Seek medical attention.[2]

[3]

Quantitative Data Summary

Property Value Source
Molecular Formula C6H5BrN202 [3]
Molecular Weight 217.02 g/mol [3]
Melting Point 40 - 44 °C (104 - 111 °F) [1]
Boiling Point 208 - 209 °C (406 - 408 °F) [1]
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Experimental Protocols

Protocol 1: Standard Handling Procedure for Weighing and Dispensing

o Preparation: Ensure the chemical fume hood is certified and functioning correctly. Gather all
necessary PPE (gloves, safety goggles, lab coat).

o Equipment Setup: Place a calibrated analytical balance inside the fume hood. Use
appropriate weighing paper or a container.

o Dispensing:

o

Retrieve the 6-Bromo-2-methyl-3-nitropyridine container from its designated storage
location.

[¢]

Inside the fume hood, carefully open the container.

o

Use a clean, dry spatula to transfer the desired amount of the solid compound to the
weighing paper or container.

o

Avoid creating dust. If dust is generated, ensure the fume hood ventilation is adequate.
e Cleanup:
o Tightly seal the main container and return it to storage.

o Clean the spatula and any contaminated surfaces within the fume hood using an
appropriate solvent and waste disposal procedure.

o Dispose of used weighing paper and any contaminated PPE in the designated hazardous
waste container.

o Handwashing: Wash hands thoroughly with soap and water after the procedure is complete.

[3]

Visualizations
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Caption: Troubleshooting workflow for handling and storage issues.
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Caption: Standard experimental workflow for weighing and dispensing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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